Cas no 13737-92-3 (5-amino-2-(heptyloxy)benzoic acid)

5-amino-2-(heptyloxy)benzoic acid structure
13737-92-3 structure
Product name:5-amino-2-(heptyloxy)benzoic acid
CAS No:13737-92-3
MF:C14H21NO3
MW:251.3214
CID:1244449
PubChem ID:26239

5-amino-2-(heptyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-(heptyloxy)benzoic acid
    • 5-amino-2-heptoxybenzoic acid
    • M & B 8910
    • starbld0039916
    • MFCD01660456
    • BENZOIC ACID, 5-AMINO-2-(HEPTYLOXY)-
    • 13737-92-3
    • DTXSID80160151
    • AKOS009476316
    • BRN 2976334
    • Inchi: InChI=1S/C14H21NO3/c1-2-3-4-5-6-9-18-13-8-7-11(15)10-12(13)14(16)17/h7-8,10H,2-6,9,15H2,1H3,(H,16,17)
    • InChI Key: JWTCQQIBIXZJMM-UHFFFAOYSA-N
    • SMILES: CCCCCCCOC1=C(C=C(C=C1)N)C(=O)O

Computed Properties

  • Exact Mass: 251.15214353g/mol
  • Monoisotopic Mass: 251.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.6Ų

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.